methyl [5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: methyl 2-[(5E)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C14H13NO3S2/c1-9-3-5-10(6-4-9)7-11-13(17)15(14(19)20-11)8-12(16)18-2/h3-7H,8H2,1-2H3/b11-7+
• InChI Key: PPVCYAKXEHVAEA-YRNVUSSQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)OC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CC(=O)OC
• Molecular Formula: C14H13NO3S2
• Molecular Weight: 307.4 g/mol

Description

Methyl [5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl [5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the growth and proliferation of microorganisms. Additionally, it may exert its anti-inflammatory and antioxidant effects by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans. Additionally, it has been shown to possess anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl [5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its significant antimicrobial activity. This makes it a valuable tool for studying the growth and proliferation of microorganisms. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving methyl [5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate. Some possible areas of research include:
1. Studying the mechanism of action of this compound in greater detail to better understand its antimicrobial, anti-inflammatory, and antioxidant effects.
2. Investigating the potential use of this compound as a therapeutic agent for the treatment of various diseases, including infections and inflammatory disorders.
3. Exploring the potential use of this compound in the development of new antimicrobial agents with improved efficacy and safety profiles.
4. Investigating the potential use of this compound in the development of new materials with antimicrobial properties, such as coatings for medical devices and surfaces in healthcare settings.

Synthesis Methods

The synthesis of methyl [5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate involves the reaction of 4-methylbenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with methyl iodide to obtain the final compound.

Scientific Research Applications

Methyl [5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been studied for its potential applications in various fields of research. It has been found to exhibit significant antimicrobial activity against various bacterial and fungal strains. Additionally, it has been shown to possess anti-inflammatory and antioxidant properties.